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Abstract

1i-Methylimidazoleacetic acid hydrochloride, known systematically as 1-methyl-1H-imidazole-4-
acetic acid hydrochloride and commonly referred to as tele-methylimidazoleacetic acid (t-
MIAA), is the primary and most stable terminal metabolite of histamine in the brain and other
tissues. Its quantification in biological fluids, particularly urine, serves as a reliable biomarker
for systemic histamine turnover and is clinically relevant in the diagnosis and monitoring of
conditions such as systemic mastocytosis. While often associated with its isomer, pros-
methylimidazoleacetic acid (p-MIAA), which has been investigated as a potential neurotoxin, t-
MIAA itself is principally recognized for its role as an inert metabolic end-product. This
document provides an in-depth review of the chemical properties, biological significance, and
analytical methodologies pertaining to t-MIAA, presenting quantitative data in structured tables
and detailing experimental protocols.

Chemical and Physical Properties

1i-Methylimidazoleacetic acid is an endogenous metabolite with the chemical formula
CeHsN202. The hydrochloride salt form (CeHoCIN202) is frequently used in research due to its
enhanced stability and water solubility.[1] Key physicochemical properties are summarized
below.
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Property Value Reference(s)

) 1-methyl-1H-imidazole-4-acetic
Chemical Name _ _ [2]
acid hydrochloride

tele-Methylimidazoleacetic acid
Synonyms [2]
(t-MIAA), MIMA, MIAA

CAS Number 35454-39-8, 1071661-55-6 [21[3]
Molecular Formula CeHoCIN202 [3]
Molecular Weight 176.60 g/mol [3]
Appearance White to off-white solid [3]
Melting Point 204-206 °C

DMSO: ~10-25 mg/mL; PBS
Solubility (in HCI form) (pH 7.2): ~10 mg/mL; Ethanol: [2][3]
~2 mg/mL

Biological Significance and Activity
Role in Histamine Metabolism

The primary biological significance of t-MIAA is its position as the terminal metabolite in the
principal histamine degradation pathway in the vertebrate central nervous system.[1] Histamine
is first methylated by histamine N-methyltransferase (HNMT) to form tele-methylhistamine.
Subsequently, monoamine oxidase B (MAO-B) oxidizes tele-methylhistamine to an aldehyde
intermediate, which is then rapidly converted to tele-methylimidazoleacetic acid (t-MIAA).
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Step 1: Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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